![molecular formula C17H21Cl2NO4 B4759410 8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B4759410.png)
8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane, also known as DIDS, is a chemical compound that has been widely used in scientific research. DIDS is a spiro compound that contains a diazepine ring and a dioxane ring, and it has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane as a chloride channel blocker is complex and not fully understood. This compound is thought to bind to the channel pore and block the movement of chloride ions through the channel. This compound has also been shown to alter the gating properties of chloride channels, leading to a decrease in channel activity. The exact mechanism of action of this compound as a pH-sensitive fluorescent probe is also not fully understood, but it is thought to involve changes in the fluorescence properties of this compound as the pH of the environment changes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. As a chloride channel blocker, this compound has been shown to inhibit fluid secretion in several tissues, including the airways, intestine, and salivary glands. This compound has also been shown to inhibit cell migration and invasion in cancer cells. As a pH-sensitive fluorescent probe, this compound has been used to study intracellular pH changes in a variety of cell types.
Advantages and Limitations for Lab Experiments
One advantage of using 8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane in lab experiments is its high potency as a chloride channel blocker. This compound has been shown to be effective at low concentrations, making it a useful tool for studying chloride channel function. However, one limitation of using this compound is its non-specificity. This compound has been shown to inhibit several types of chloride channels, and it can also interact with other proteins and enzymes in the cell. This can make it difficult to attribute specific effects to this compound alone.
Future Directions
There are several future directions for 8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane research. One area of interest is the development of more specific chloride channel blockers that can selectively target different types of chloride channels. Another area of interest is the use of this compound as a tool to study the role of chloride channels in disease. This compound has been shown to be effective at inhibiting fluid secretion in several tissues, and it may have potential as a therapeutic agent for diseases characterized by excessive fluid secretion, such as cystic fibrosis. Additionally, the use of this compound as a pH-sensitive fluorescent probe may have applications in the study of intracellular pH changes in disease states.
Scientific Research Applications
8-[2-(2,4-dichlorophenoxy)-2-methylpropanoyl]-1,4-dioxa-8-azaspiro[4.5]decane has been used in a wide range of scientific research studies. One of the main applications of this compound is as a chloride channel blocker. This compound has been shown to inhibit several types of chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) channel, the volume-regulated anion channel (VRAC), and the calcium-activated chloride channel (CaCC). This compound has also been used as a pH-sensitive fluorescent probe to study intracellular pH changes.
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-1-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-methylpropan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21Cl2NO4/c1-16(2,24-14-4-3-12(18)11-13(14)19)15(21)20-7-5-17(6-8-20)22-9-10-23-17/h3-4,11H,5-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYRTRPBIPWZQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCC2(CC1)OCCO2)OC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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